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Compound of Interest

Compound Name: 1-Methoxypiperidin-4-one

Cat. No.: B179640

Disclaimer: Extensive searches of chemical databases and scientific literature did not yield
specific information regarding the chemical properties, structure, or synthesis of 1-
Methoxypiperidin-4-one. This compound appears to be not well-documented in publicly

available resources.

To provide a comprehensive example of the requested technical guide, the following
information has been compiled for the closely related and well-characterized compound, 1-
Methylpiperidin-4-one. This guide is intended to serve as a template, illustrating the desired
data presentation, experimental protocol detail, and visualization style.

Core Chemical Properties of 1-Methylpiperidin-4-
one

The fundamental physicochemical properties of 1-Methylpiperidin-4-one are summarized in the
table below, providing a clear overview for researchers and drug development professionals.
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Property Value Reference
Molecular Formula CeH11NO [1112][3]
Molecular Weight 113.16 g/mol [1][3]

CAS Number 1445-73-4 [1]12113]
Appearance Clear yellow to orange liquid [2]

Boiling Point 55-60 °C at 11 mmHg [4]

Density 0.92 g/mL at 25 °C [4]

Refractive Index

1.4590 to 1.4630 (20 °C, 589

nm)

[5]
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SMILES CN1CCc(=0)ccC1 [1][5]

Chemical Structure of 1-Methylpiperidin-4-one

The structure of 1-Methylpiperidin-4-one consists of a piperidine ring with a ketone functional

group at the 4-position and a methyl group attached to the nitrogen atom.

Logical Relationship of Structural Components
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Figure 1. Structural Components of 1-Methylpiperidin-4-one

Ketone Group Methyl Group
(at C4) (at N1)

Piperidine Ring

1-Methylpiperidin-4-one

Figure 2. Synthesis Workflow for 1-Methylpiperidin-4-one

Start: Diethyl bis(2-carboxyethyl)methylamine

!

Dieckmann Condensation
(Sodium ethoxide in benzene)

!

Intermediate: Ethyl 1-methyl-4-oxopiperidine-3-carboxylate

Hydrolysis & Decarboxylation
(Aqueous HCI, reflux)

Product: 1-Methylpiperidin-4-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Structure of 1-Methoxypiperidin-4-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179640#1-methoxypiperidin-4-one-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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